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Compound of Interest

5-(Bromoacetyl)-2-
Compound Name:
(phenylmethoxy)benzamide

Cat. No.: B050024

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 5-(Bromoacetyl)-2-
(phenylmethoxy)benzamide, a key chemical intermediate. While extensive research details
its synthesis and utility in the production of pharmaceuticals, publicly available data on its
specific biological activity is limited. This document summarizes the existing knowledge
regarding its chemical properties, synthesis, and its role as a precursor to the antihypertensive
drug Labetalol. Furthermore, it explores the compound's potential for biological activity based
on its chemical structure.

Chemical Properties and Synthesis

5-(Bromoacetyl)-2-(phenylmethoxy)benzamide is a brominated aromatic compound with the
molecular formula C16H14BrNO3 and a molecular weight of 348.19 g/mol .[1] Its structure
features a reactive bromoacetyl group and a benzamide moiety, making it a versatile
intermediate for organic synthesis.[2] The phenylmethoxy group enhances its solubility and
stability, facilitating further chemical modifications.[2]

The synthesis of 5-(Bromoacetyl)-2-(phenylmethoxy)benzamide typically involves the
bromination of 5-acetyl-2-(phenylmethoxy)benzamide in a suitable solvent like chloroform.[3]
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Role as a Synthetic Intermediate

The primary documented application of 5-(Bromoacetyl)-2-(phenylmethoxy)benzamide is as
a crucial intermediate in the synthesis of (R,R)-Labetalol.[1] Labetalol is a well-known
antihypertensive agent that acts as a competitive antagonist at both a- and [3-adrenergic

receptors.

The synthesis of Labetalol from this intermediate is a multi-step process. A simplified
representation of this synthetic connection is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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